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Compound of Interest

Compound Name: 2,4-Dibromo-3-pentanone

CAS No.: 815-60-1

Cat. No.: B1589330 Get Quote

Understanding the specific hazards of 2,4-Dibromo-3-pentanone is the foundation of its safe

management. As a brominated organic compound, it belongs to the larger class of halogenated

hydrocarbons, which carry specific risks. While a dedicated, comprehensive toxicological profile

for this specific molecule is not widely published, its structure—a ketone backbone with two

bromine atoms—allows for a robust risk assessment based on well-understood chemical

principles.

The presence of the ketone functional group suggests potential flammability and irritant

properties, similar to its parent compound, 3-pentanone.[1][2][3][4][5] However, the two

bromine atoms significantly alter its profile. Halogenation generally increases the density and

toxicity of organic molecules and modifies their environmental fate. Many halogenated organic

compounds are classified as hazardous wastes and are often suspected carcinogens.[6][7]

Therefore, 2,4-Dibromo-3-pentanone must be treated as a hazardous substance with

potential for significant health and environmental impacts.
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Property Value / Information Source

CAS Number 815-60-1 [8][9]

Molecular Formula C₅H₈Br₂O [8][9]

Appearance
Clear, colorless to pale yellow

liquid
[8]

Classification
Halogenated Organic

Compound; Ketone
[5][6]

Primary Hazards

Assumed Irritant (Eyes, Skin,

Respiratory). Potential for

toxicity and environmental

harm due to halogenation.

[3][4][6]

Disposal Category
Hazardous Waste;

Halogenated Organic Waste
[7][10]

Pre-Disposal Safety: Personal Protective Equipment
(PPE) and Handling
Before any disposal-related activity, from collecting the first drop of waste to preparing a

container for pickup, ensuring personal safety is paramount. The causality behind PPE

selection is directly linked to the identified hazards.

Hand Protection: Standard nitrile gloves may offer limited protection against halogenated

solvents.[7] For prolonged contact or spill cleanup, double-gloving or using heavy-duty,

chemical-resistant gloves (e.g., Viton or thick-cut nitrile) is required. Always consult the glove

manufacturer's compatibility chart.[7]

Eye and Face Protection: ANSI-approved chemical splash goggles are mandatory.[6][7] If

there is a significant risk of splashing during waste transfer, a face shield should be worn in

addition to goggles.[6]

Body Protection: A fully buttoned, long-sleeved lab coat is required to protect against

incidental skin contact.[6][7]
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Ventilation: All handling and transfer of 2,4-Dibromo-3-pentanone and its waste must be

conducted inside a certified chemical fume hood to prevent the inhalation of potentially

harmful vapors.[6][7]

Operational Plan: Waste Collection and Segregation
Protocol
The single most critical step in the disposal of 2,4-Dibromo-3-pentanone is its correct

segregation as halogenated organic waste. Co-mingling it with non-halogenated waste streams

dramatically increases disposal costs and environmental risk, as the entire mixture must then

be treated as the more hazardous halogenated waste.[10][11]

Step-by-Step Collection Procedure:
Select the Correct Waste Container: Obtain a dedicated, properly labeled hazardous waste

container intended for halogenated organic liquids. This container must be made of a

compatible material (e.g., polyethylene) and have a secure, vapor-tight screw cap.[6][7]

Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write

"Halogenated Organic Waste" and list the contents, including "2,4-Dibromo-3-pentanone"

and any other halogenated solvents in the mixture.[6][10]

Transfer the Waste: Working within a chemical fume hood and wearing appropriate PPE,

carefully pour the waste 2,4-Dibromo-3-pentanone into the container using a funnel to

prevent spills.

Secure the Container: Tightly close the container cap immediately after adding waste. Do not

leave the container open, even within the fume hood.[6][10]

Proper Storage: Store the sealed waste container in a designated, cool, and well-ventilated

secondary containment area, away from incompatible materials such as strong acids, bases,

and oxidizing agents.[7][12] This storage area should be clearly marked.

Causality Note: Keeping halogenated and non-halogenated wastes separate is crucial for both

safety and cost. The disposal process for halogenated compounds, typically high-temperature

incineration with subsequent "scrubbing" of acid gases like hydrogen bromide, is significantly
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more complex and expensive than the fuel blending process used for many non-halogenated

solvents.[10][13]

Emergency Protocol: Spill Management
In the event of a spill, a swift and correct response is critical to mitigate exposure and

environmental contamination.

Alert Personnel and Evacuate: Immediately alert others in the vicinity. If the spill is large or

outside of a fume hood, evacuate the immediate area.

Control Vapors and Ignition Sources: Ensure all ignition sources are removed.[5] Maintain

ventilation by ensuring the chemical fume hood is operational.

Don Appropriate PPE: Before attempting cleanup, don the appropriate PPE, including

chemical splash goggles, a face shield, a lab coat, and heavy-duty chemical-resistant

gloves.

Contain and Absorb: Contain the spill using a chemical spill kit with absorbent materials like

sand, diatomite, or universal binders.[1] Do not use combustible materials like paper towels

for large spills.

Collect and Dispose: Carefully collect the absorbent material using non-sparking tools.[2][5]

Place the contaminated material into a sealed, properly labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your institution's Environmental Health and Safety (EHS)

office.

Final Disposal Pathway: From Lab to Destruction
Under no circumstances should 2,4-Dibromo-3-pentanone or any other halogenated organic

solvent be disposed of down the drain or allowed to evaporate in a fume hood.[7][10] The only

environmentally responsible and regulatory-compliant method for final disposal is through a

licensed professional hazardous waste disposal service.
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The accepted technology for treating halogenated organic waste is high-temperature

incineration.[13] This process destroys the organic molecule, and the resulting acidic

halogenated byproducts (e.g., HBr) are neutralized in a scrubber system before being

released.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,4-
Dibromo-3-pentanone.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/product/b1589330?utm_src=pdf-body
https://www.benchchem.com/product/b1589330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for 2,4-Dibromo-3-pentanone Disposal

Waste Generated:
2,4-Dibromo-3-pentanone

Is the waste halogenated?

Wear Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Work in a
Chemical Fume Hood

Select Labeled
'HALOGENATED ORGANIC WASTE'

Container

 Yes 

Select Labeled
'NON-HALOGENATED ORGANIC WASTE'

Container

 No 

Store Separately
from Non-Halogenated Waste

Transfer Waste to
Appropriate Container

Seal and Store Container
in Secondary Containment

Arrange for Pickup by
Licensed EHS Vendor

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Decision workflow for handling and disposing of chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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